104-15-4

p-Toluenesulfonic acid

In Stock

• CAS RN:
• 104-15-4

• Formula:
• C7H8O3S
  CH3C6H4SO3H
  C7H8O3S

• InChI:
• InChI=1S/C7H8O3S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H,8,9,10)

• InChIKey:
• JOXIMZWYDAKGHI-UHFFFAOYSA-N

• p-Cresol sulfate, also known as P-cresyl-sulphate, belongs to the class of organic compounds known as phenylsulfates. Phenylsulfates are compounds containing a sulfuric acid group conjugated to a phenyl group. p-Cresol sulfate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). p-Cresol sulfate has been primarily detected in saliva, feces, urine, and blood. p-Cresol sulfate can be converted into p-cresol. p-Cresol sulfate is a potentially toxic compound.
  Toluene sulfonic acid, liquid, with more than 5% free sulfuric acid appears as colorless to black solid. Odorless or nearly odorless. (USCG, 1999)
  Toluene-4-sulfonic acid is an arenesulfonic acid that is benzenesulfonic acid in which the hydrogen at position 4 is replaced by a methyl group. It is a member of toluenes and an arenesulfonic acid. It is a conjugate acid of a toluene-4-...

5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95%

In Stock

• CAS RN:
• 1111104-15-4

• Formula:
• C10H8N2O2

• InChI:
• InChI=1S/C10H8N2O2/c13-9-3-1-2-7(4-9)8-5-11-10(14)12-6-8/h1-6,13H,(H,11,12,14)

• InChIKey:
• QBWDUUZJQCQWQA-UHFFFAOYSA-N

• 5-(3-Hydroxyphenyl)-2-hydroxypyrimidine, 95% is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.